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Compound of Interest

Compound Name: Lagosin

Cat. No.: B1674186

Lagosin: A Comprehensive Technical Dossier

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lagosin, also known as Fungichromin and Pentamycin, is a polyene macrolide antibiotic. First
isolated from a Streptomyces species found in a soil sample from Lagos, Nigeria, it is a member
of the filipin family of fungicides.[1] Lagosin has demonstrated broad-spectrum antifungal
activity.[2][3][4] Extensive physicochemical and biological studies have shown that Lagosin,
Fungichromin, and a related compound, Cogomycin, are identical in all respects, including their
stereochemistry.[5] This document provides a detailed overview of the chemical structure and
physicochemical properties of Lagosin, along with relevant experimental methodologies.

Chemical Structure

Lagosin is a 35-membered macrolide lactone containing a pentaene chromophore. Its complex
structure includes multiple hydroxyl groups, contributing to its specific physicochemical
characteristics.

IUPAC Name:
(3R,4S,6S,8S,10R,12R,14R,15R,16R,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,15,16,27-
nonahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-oxacyclooctacosa-17,19,21,23,25-
pentaen-2-one[6]
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Chemical Formula: C3sHss012[6]

Molecular Weight: 670.83 g/mol [2][3]

CAS Number: 6834-98-6[6]

Synonyms: Fungichromin, Pentamycin, Cogomycin, 14-hydroxy Filipin[7][8]
(Image of the chemical structure of Lagosin would be placed here)

Physicochemical Properties

The physicochemical properties of Lagosin are summarized in the table below. It is important to
note that while some of these properties have been experimentally determined, others are
based on computational predictions.
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Property Value Method Source(s)
Pale yellow to tan ] )
Appearance ) Visual Inspection [1]
solid
) ) Not experimentally
Melting Point )
determined
Solubility
Water 0.209 mg/mL Predicted (ALOGPS) 9]
DMSO 50 mg/mL Experimental [2][10]
DMF Soluble Experimental [1107118]
Ethanol Soluble Experimental [1107118]
Methanol Soluble Experimental [11[71[8]
o Predicted (Chemaxon,
pKa (Strongest Acidic)  12.74 - 12.89 [9][11]
MoKa)
pKa (Strongest Basic) -2.8 Predicted (Chemaxon)  [9]
Predicted (ALOGPS,
LogP 0.07 - 2.47 [O][11]
CLOGP)
UV Absorption ]
320, 337, 340, 356 nm  UV-Vis Spectroscopy [12]

Maxima (Amax)

Experimental Protocols
Isolation and Purification of Lagosin (as Fungichromin)
from Streptomyces

This protocol is a generalized procedure based on methods for isolating polyene macrolides

from Streptomyces cultures.

a. Fermentation:
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 Inoculate a suitable production medium (e.g., soybean meal-glucose medium) with a high-
yielding strain of a Lagosin-producing Streptomyces species (e.g., S. padanus).[13]

 Incubate the culture under optimal conditions (e.g., 28°C, with shaking) for a period
determined to maximize production (typically 5-7 days).[13]

b. Extraction:
o Separate the mycelial biomass from the fermentation broth by centrifugation or filtration.

e Mix the culture filtrate with an equal volume of a water-immiscible organic solvent, such as
ethyl acetate.[13]

e Sonciate the mixture for approximately 15 minutes to lyse the cells and facilitate the extraction
of the compound.[13]

o Agitate the mixture on a rotary shaker for several hours to ensure complete extraction.[13]
o Collect the organic phase, which now contains the crude Lagosin extract.

c. Purification:

» Concentrate the organic extract under reduced pressure.

o Subject the crude extract to column chromatography on a silica gel stationary phase.[14]

o Elute the column with a suitable solvent system (e.g., a gradient of methanol in chloroform) to
separate Lagosin from other metabolites.

o Monitor the fractions for antifungal activity and/or by thin-layer chromatography (TLC).

» Pool the active, pure fractions and evaporate the solvent to yield purified Lagosin.

High-Performance Liquid Chromatography (HPLC)
Analysis

This method is based on a published protocol for the analysis of Fungichromin.[13]
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Chromatographic System: A standard HPLC system equipped with a UV detector.
Column: A reverse-phase C18 column (e.g., HYPERSIL BDS C-18).[13]

Mobile Phase: An isocratic mobile phase of 60% acetonitrile in water.[13]

Flow Rate: 0.5 mL/min.[13]

Column Temperature: 28°C.[13]

Detection: UV detection at a wavelength of 357 nm.[13]

Sample Preparation: Dissolve the purified Lagosin or crude extract in a suitable solvent (e.g.,
methanol or the mobile phase) and filter through a 0.22 um syringe filter before injection.

Determination of Physicochemical Properties (General
Methodologies)

e Melting Point: Determined using a capillary melting point apparatus. The sample is heated at
a controlled rate, and the temperature range from the first appearance of liquid to complete
melting is recorded.

pKa (Potentiometric Titration): A solution of Lagosin is titrated with a standardized acid or
base. The pH of the solution is monitored with a calibrated pH meter as a function of the
volume of titrant added. The pKa is determined from the inflection point of the resulting
titration curve.

LogP (Shake-Flask Method): A solution of Lagosin is prepared in a biphasic system of n-
octanol and water. The system is shaken until equilibrium is reached. The concentration of
Lagosin in both the n-octanol and water phases is then determined (e.g., by HPLC or UV-Vis
spectroscopy). The LogP is calculated as the logarithm of the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase.

UV-Vis Spectroscopy: A solution of Lagosin in a suitable solvent (e.g., methanol) is prepared.
The absorbance of the solution is measured over a range of wavelengths (typically 200-400
nm) using a UV-Vis spectrophotometer. The wavelengths of maximum absorbance (Amax) are
recorded.[12]
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Mandatory Visualizations
Mechanism of Action: Interaction with Fungal Cell
Membrane

Lagosin's primary antifungal mechanism involves its interaction with ergosterol, a key sterol
component of fungal cell membranes. This interaction disrupts the integrity and function of the

membrane.

Conceptual Pathway of Lagosin's Antifungal Action
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Caption: Lagosin's interaction with ergosterol leading to fungal cell death.

Experimental Workflow: Isolation and Purification of
Lagosin

The following diagram illustrates a typical workflow for the isolation and purification of Lagosin

from a Streptomyces fermentation culture.
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Workflow for Lagosin Isolation and Purification
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Caption: A generalized workflow for the isolation and purification of Lagosin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fithess of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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